Cas no 107811-11-0 (Butanoic acid,4-oxo-4-(1,3,4-thiadiazol-2-ylamino)-, 2-chloroethyl ester)

• Product Name: Butanoic acid,4-oxo-4-(1,3,4-thiadiazol-2-ylamino)-, 2-chloroethyl ester
• CAS No: 107811-11-0
• MF: C₈H₁₀ClN₃O₃S
• MW: 263.701299190521
• CID: 202335
• PubChem ID: 3065346
• Update Time: 2025-04-19

Butanoic acid,4-oxo-4-(1,3,4-thiadiazol-2-ylamino)-, 2-chloroethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,4-oxo-4-(1,3,4-thiadiazol-2-ylamino)-, 2-chloroethyl ester
• 2-chloroethyl 4-oxo-4-(1,3,4-thiadiazol-2-ylamino)butanoate
• AC1MI9LF
• ACMC-20mb70
• AG-D-23806
• CTK4A5720
• LS-147322
• N-(1,3,4-Thiadiazol-2-yl)succinamic acid 2-chloroethyl ester
• Succinamic acid, N-(1,3,4-thiadiazol-2-yl)-, 2-chloroethyl ester
• 107811-11-0
• Butanoic acid, 4-oxo-4-(1,3,4-thiadiazol-2-ylamino)-, 2-chloroethyl ester
• DTXSID80148252

• Inchi： 1S/C8H10ClN3O3S/c9-3-4-15-7(14)2-1-6(13)11-8-12-10-5-16-8/h5H,1-4H2,(H,11,12,13)
• InChI Key： VZPPHXOISYEFOZ-UHFFFAOYSA-N
• SMILES： ClCCOC(CCC(NC1=NN=CS1)=O)=O

Computed Properties

• Exact Mass: 263.0133
• Monoisotopic Mass: 263.013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.47
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.586
• PSA: 81.18
• LogP: 1.68830